2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride
Description
“2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride” is a chemical compound that belongs to the class of 1,2,4-triazole derivatives . These compounds are known for their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives involves the use of starting materials such as succinic anhydride, aminoguanidine hydrochloride, and a variety of amines . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of 1,2,4-triazole derivatives is characterized by the presence of two signals for C=O groups at 1650–1712 cm −1. The 1 H-NMR spectrum of these compounds shows two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazole derivatives are complex and can lead to a variety of products. For example, compounds 2 and 14 have been shown to inhibit the proliferation of MCF-7 cancer cells by inducing apoptosis .Physical and Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazole derivatives are determined by their molecular structure. For example, the presence of two signals for C=O groups at 1650–1712 cm −1 in the IR absorption spectra of these compounds is a characteristic feature .Future Directions
The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry . Therefore, future research should focus on the synthesis of novel 1,2,4-triazole derivatives and the evaluation of their anticancer properties. Additionally, more studies are needed to understand the mechanism of action of these compounds and their potential applications in the treatment of cancer.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride involves the reaction of 2-methyl-1-propanamine with 5-methyl-1H-1,2,4-triazole in the presence of a suitable solvent and a catalyst. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt of the final compound.", "Starting Materials": [ "2-methyl-1-propanamine", "5-methyl-1H-1,2,4-triazole", "Suitable solvent", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-methyl-1-propanamine and 5-methyl-1H-1,2,4-triazole in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in hydrochloric acid and stir for several hours.", "Step 7: Filter off any solid impurities and concentrate the filtrate under reduced pressure to obtain the hydrochloride salt of 2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine." ] } | |
CAS No. |
2624142-32-9 |
Molecular Formula |
C7H15ClN4 |
Molecular Weight |
190.7 |
Purity |
95 |
Origin of Product |
United States |
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